Cas no 4935-00-6 (Methyl 3-bromocyclobutane-1-carboxylate)

• Product Name: Methyl 3-bromocyclobutane-1-carboxylate
• CAS No: 4935-00-6
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• MDL: MFCD20625735
• CID: 2156967
• PubChem ID: 71361507
• Update Time: 2025-11-01

Methyl 3-bromocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromocyclobutane-1-carboxylate
• methyl trans-3-bromocyclobutane-1-carboxylate
• trans-Methyl 3-bromocyclobutanecarboxylate
• Methyl cis-3-bromocyclobutane-1-carboxylate
• Methyl 3-bromocyclobutanecarboxylate
• Cyclobutanecarboxylic acid, 3-bromo-, methyl ester
• 3-Brom-cyclobutan-carbonsaeure-methylester
• AMCB00080
• SB12060
• AM85789
• S
• CS-0048877
• MFCD20625735
• DB-255223
• methyl (1s,3s)-3-bromocyclobutane-1-carboxylate
• 1523618-35-0
• SB12039
• EN300-1721265
• DTXSID80785181
• CS-0055633
• Methyl trans-3-Bromocyclobutanecarboxylate
• P14334
• AS-34054
• DTXSID601200815
• AKOS025290994
• AS-34051
• YKC61835
• Methyl trans-3-bromocyclobutane-1-carboxylate, AldrichCPR
• AKOS025290993
• SY031789
• Cyclobutanecarboxylic acid, 3-bromo-, methyl ester, cis-
• methyl (1r,3r)-3-bromocyclobutane-1-carboxylate
• 4935-00-6
• Cyclobutanecarboxylic acid, 3-bromo-, methyl ester, trans-
• CS-0049107
• EN300-251358
• SY259244
• DTXSID201192971
• EN300-252502
• 1638771-96-6
• SB12059
• MFCD27987093
• methylcis-3-bromocyclobutane-1-carboxylate
• SCHEMBL20945853
• 964-074-4
• DTXCID80735924
• NQC77196
• rac-(1S,3S)-Methyl 3-bromocyclobutanecarboxylate

• MDL： MFCD20625735
• Inchi： 1S/C6H9BrO2/c1-9-6(8)4-2-5(7)3-4/h4-5H,2-3H2,1H3
• InChI Key： PXUHGFNZFJXRFN-UHFFFAOYSA-N
• SMILES： BrC1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 191.97859g/mol
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.4

Additional information on Methyl 3-bromocyclobutane-1-carboxylate

Recent Advances in the Application of Methyl 3-bromocyclobutane-1-carboxylate (CAS: 4935-00-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromocyclobutane-1-carboxylate (CAS: 4935-00-6) has emerged as a versatile building block in synthetic organic chemistry and drug discovery. This compound, characterized by its cyclobutane ring and reactive bromine substituent, has recently gained attention for its potential in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have explored its utility in cycloaddition reactions, ring-opening transformations, and as a precursor for complex heterocyclic systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in the synthesis of novel cyclobutane-containing kinase inhibitors. The researchers utilized Methyl 3-bromocyclobutane-1-carboxylate as a key intermediate in developing selective JAK3 inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of compounds. The strained cyclobutane ring was found to contribute to enhanced binding affinity through unique conformational constraints.

In the field of radiopharmaceuticals, recent work has highlighted the potential of 4935-00-6 as a precursor for PET tracer development. A research team at MIT reported the successful incorporation of the brominated cyclobutane moiety into novel imaging agents targeting sigma-2 receptors, which show promise for tumor imaging. The bromine atom serves as an excellent handle for radiohalogenation, allowing for efficient preparation of iodine-124 or bromine-76 labeled compounds.

From a synthetic methodology perspective, several innovative approaches have been developed to further functionalize Methyl 3-bromocyclobutane-1-carboxylate. A 2024 Nature Chemistry paper described a photochemical ring expansion strategy that converts the cyclobutane core into valuable cyclopentanone derivatives, significantly expanding the structural diversity accessible from this starting material. This transformation proceeds through a novel radical-mediated mechanism with excellent yields and stereocontrol.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by recent patent activity. Three major pharmaceutical companies have filed patents in the past year covering novel synthetic routes to 4935-00-6 and its derivatives, particularly focusing on continuous flow processes that improve safety and scalability. These developments suggest growing recognition of the compound's commercial potential in drug development pipelines.

Safety and toxicology studies have also advanced, with new data indicating favorable pharmacokinetic properties for derivatives of Methyl 3-bromocyclobutane-1-carboxylate. A comprehensive ADMET study published in Chemical Research in Toxicology demonstrated that properly functionalized cyclobutane derivatives show improved metabolic stability compared to their cyclohexane counterparts, while maintaining good solubility profiles. This finding addresses previous concerns about the potential metabolic liabilities of small ring systems.

Looking forward, the unique structural features of Methyl 3-bromocyclobutane-1-carboxylate continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its use in PROTAC design, where the strained ring system may facilitate novel protein-protein interactions, and in the development of covalent inhibitors leveraging the reactivity of the bromine substituent. As synthetic methodologies mature and biological evaluation expands, this compound is poised to play an increasingly important role in medicinal chemistry and chemical biology research.